Cas no 66441-23-4 (Fenoxaprop-ethyl)

Fenoxaprop-ethyl is a selective post-emergent herbicide belonging to the aryloxyphenoxypropionate (AOPP) class. It is primarily used to control annual and perennial grassy weeds in broadleaf crops such as soybeans, peanuts, and sugar beets. The compound acts by inhibiting acetyl-CoA carboxylase (ACCase), disrupting lipid biosynthesis in susceptible plants. Fenoxaprop-ethyl exhibits high efficacy against problematic grasses like Echinochloa crus-galli and Digitaria spp., with rapid absorption and translocation within target weeds. Its selectivity ensures minimal impact on non-grass crops when applied correctly. The herbicide is often formulated as an emulsifiable concentrate (EC) for ease of application. Resistance management and adherence to recommended dosages are critical for sustained effectiveness.
Fenoxaprop-ethyl structure
Fenoxaprop-ethyl structure
Product Name:Fenoxaprop-ethyl
CAS No:66441-23-4
MF:C18H16ClNO5
MW:361.776344299316
MDL:MFCD01574785
CID:90339
PubChem ID:24869036
Update Time:2026-05-14

Fenoxaprop-ethyl Chemical and Physical Properties

Names and Identifiers

    • Fenoxaprop-ethyl
    • Fenoxapropethyl
    • Fenoxapropethyl Solution
    • ethyl (RS)-2-[4-(6-chloro-1,3-benzoxazol-2-yloxy)phenoxy]propionate
    • ethyl (RS)-2-[4-(6-chlorobenzoxazol-2-yloxy)phenoxy]propionate
    • ethyl 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]propanoate
    • Ethyl 2-{4-[(6-chlorobenzoxazol-2-yl)oxy]phenoxy}propionate
    • rac-ethyl (2R)-2-{4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy}propanoate
    • 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, ethyl ester
    • (±)-Propanoic acid Ethyl-2-[4-(6-chloro-2-benzoxazolyloxy) phenoxy] propionate
    • propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, ethyl ester, (+-)
    • (+、-)-2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy) propanoic acid ethyl ester
    • acclaim
    • depon
    • Ethyl 2-[4-[(6-chlorobenzoxazol-2-yl)oxy]phenoxy]propionate
    • MDL: MFCD01574785
    • Inchi: 1S/C18H16ClNO5/c1-3-22-17(21)11(2)23-13-5-7-14(8-6-13)24-18-20-15-9-4-12(19)10-16(15)25-18/h4-11H,3H2,1-2H3
    • InChI Key: PQKBPHSEKWERTG-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(C)OC1=CC=C(C=C1)OC2=NC3=C(C=C(C=C3)Cl)O2

Computed Properties

  • Exact Mass: 361.07200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White solid
  • Density: 1.2523 (rough estimate)
  • Melting Point: 84-85°
  • Boiling Point: bp 200° at 100 Pa
  • Refractive Index: 1.6500 (estimate)
  • PSA: 70.79000
  • LogP: 4.60390
  • Solubility: Soluble in acetone \ toluene \ ethyl acetate, soluble in ethanol \ cyclohexane \ octanol, insoluble in water

Fenoxaprop-ethyl Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H317,H410
  • Warning Statement: P273,P280,P501
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:2
  • Hazard Category Code: 43-50/53
  • Safety Instruction: 24-37-60-61
  • RTECS:UA2454000
  • Hazardous Material Identification: Xi N
  • Toxicity:LD50 in male, female rats (mg/kg): 2357, 2500 orally; 739, 864 i.p. (Bieringer)

Fenoxaprop-ethyl Customs Data

  • HS CODE:2934999023
  • Customs Data:

    China Customs Code:

    2934999023

    Overview:

    2934999023 Oxazol-p-ethyl,Tetramine,Thiazolam et al [including frabi,dimethipin ,bromuconazole ,Oxazol-p-ethyl].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2934999023 2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Fenoxaprop-ethyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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eNovation Chemicals LLC
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Fenoxaprop-ethyl Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:66441-23-4)FENOXAPROP-ETHYL
Order Number:sfd18306
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:66441-23-4)Fenoxaprop-ethyl
Order Number:LE7553
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:66441-23-4)FENOXAPROP-ETHYL
sfd18306
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:66441-23-4)Fenoxaprop-ethyl
LE7553
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email